Cas no 2692623-29-1 (1,3-Dilinolenoyl-2-chloropropanediol)

• Product Name: 1,3-Dilinolenoyl-2-chloropropanediol
• CAS No: 2692623-29-1
• MF: C₃₉H₆₃ClO₄
• MW: 631.368131875992
• CID: 5146042
• Update Time: 2025-05-25

1,3-Dilinolenoyl-2-chloropropanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dilinolenoyl-2-chloropropanediol
• 9,12,15-Octadecatrienoic acid, 1,1'-(2-chloro-1,3-propanediyl) ester, (9Z,9'Z,12Z,12'Z,15Z,15'Z)-

• Inchi： 1S/C39H63ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,37H,3-4,9-10,15-16,21-36H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-
• InChI Key： TVNDOFSLDRGMCW-YTWBPVBXSA-N
• SMILES： C(OC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC)C(Cl)COC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 667.4±55.0 °C(Predicted)

Additional information on 1,3-Dilinolenoyl-2-chloropropanediol

Introduction to 1,3-Dilinolenoyl-2-chloropropanediol (CAS No: 2692623-29-1)

1,3-Dilinolenoyl-2-chloropropanediol, identified by the Chemical Abstracts Service Number (CAS No) 2692623-29-1, is a specialized lipid compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their unique structural properties and potential biological activities. The presence of linolenoyl chains and a chlorinated propanediol backbone imparts distinct chemical characteristics that make it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1,3-Dilinolenoyl-2-chloropropanediol consists of two linolenoyl moieties attached to a propanediol backbone, with a chlorine substituent at the 2-position. Linolenic acid, a polyunsaturated omega-3 fatty acid, is well-documented for its anti-inflammatory and antioxidant properties. The incorporation of chlorine into the propanediol moiety introduces electrophilic centers, which can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. These features make the compound a versatile intermediate in synthetic chemistry and a potential candidate for drug development.

In recent years, there has been growing interest in the development of lipid-based drug delivery systems due to their biocompatibility and ability to enhance drug solubility and targeting. 1,3-Dilinolenoyl-2-chloropropanediol has been explored as a component in lipid nanoparticles (LNPs) and other delivery vehicles. Studies have demonstrated that the compound can stabilize lipid bilayers, improving the integrity and functionality of these delivery systems. Furthermore, its amphiphilic nature allows it to self-assemble into micelles or vesicles, which can encapsulate hydrophobic drugs and enhance their bioavailability.

Research in medicinal chemistry has highlighted the potential of 1,3-Dilinolenoyl-2-chloropropanediol as a precursor for synthesizing novel bioactive molecules. The chlorine atom at the 2-position provides a reactive site for further functionalization, enabling the attachment of various pharmacophores. For instance, researchers have investigated its use in generating derivatives with enhanced binding affinity to specific biological targets. These derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory pathways.

The anti-inflammatory potential of 1,3-Dilinolenoyl-2-chloropropanediol has been further explored in conjunction with its structural analogs. Comparative studies have revealed that modifications to the linolenoyl chains or the chlorinated propanediol backbone can significantly alter biological activity. For example, elongation or saturation of the fatty acid chains can modulate membrane interactions, while changes in the chlorine substitution pattern can influence metabolic stability. These findings underscore the importance of structural optimization in developing effective therapeutic agents.

Advances in computational chemistry have also contributed to the understanding of 1,3-Dilinolenoyl-2-chloropropanediol's interactions with biological targets. Molecular modeling studies have predicted binding modes and affinity profiles for various proteins, providing insights into its mechanism of action. These predictions have guided experimental efforts toward designing more potent and selective derivatives. Additionally, computational approaches have been used to assess drug-likeness parameters, such as lipophilicity and solubility, ensuring that synthesized compounds meet pharmacokinetic requirements for clinical translation.

The role of 1,3-Dilinolenoyl-2-chloropropanediol in regenerative medicine is another area of active investigation. Its ability to promote cell proliferation and differentiation has been observed in vitro using various cell lines. Researchers have hypothesized that its structural features mimic natural signaling molecules involved in tissue repair processes. Preclinical studies using animal models have shown encouraging results regarding its potential applications in wound healing and tissue regeneration.

Sustainability considerations have also influenced the development of 1,3-Dilinolenoyl-2-chloropropanediol as a pharmaceutical intermediate. The use of renewable feedstocks for synthesizing linolenic acid derivatives aligns with green chemistry principles. Efforts are underway to optimize synthetic routes to minimize waste and energy consumption while maintaining high yields and purity standards. These initiatives not only reduce environmental impact but also make production more cost-effective.

Future directions for research on 1,3-Dilinolenoyl-2-chloropropanediol include exploring its applications in nanomedicine and personalized medicine. The compound's ability to form stable nanoparticles offers opportunities for targeted drug delivery tailored to individual patient needs. Additionally, investigating its interactions with other biomolecules may uncover novel therapeutic applications beyond its current scope. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these developments and bring promising compounds like 1,3-Dilinolenoyl-2-chloropropanediol closer to clinical use.